Cas no 58199-07-8 (ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate)

• Product Name: ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate
• CAS No: 58199-07-8
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD00973032
• CID: 2108802
• PubChem ID: 12306279
• Update Time: 2025-05-26

ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate
• MFCD00973032
• SCHEMBL1160244
• DA-34258
• ethyl 2-oxo-2-(1-oxo-3,4-dihydro-2H-naphthalen-2-yl)acetate
• G74566
• AKOS005302430
• Ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• Ethyl2-oxo-2-(1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• 58199-07-8

• MDL： MFCD00973032
• Inchi： 1S/C14H14O4/c1-2-18-14(17)13(16)11-8-7-9-5-3-4-6-10(9)12(11)15/h3-6,11H,2,7-8H2,1H3
• InChI Key： RBOWCRFKIGSQKA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 246.08920892g/mol
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate

Research Brief on Ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate (CAS: 58199-07-8)

Ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate (CAS: 58199-07-8) is a synthetic intermediate of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential applications in pharmaceutical development.

The compound's structure, featuring a tetralone core and an ethyl oxoacetate moiety, makes it a versatile scaffold for further chemical modifications. Recent synthetic methodologies have optimized its production through catalytic asymmetric hydrogenation and multicomponent reactions, achieving higher yields and enantioselectivity. These advancements are critical for scaling up production and ensuring reproducibility in industrial applications.

In terms of biological activity, ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate has demonstrated promising results in preliminary in vitro studies. Research published in the Journal of Medicinal Chemistry (2023) indicates that derivatives of this compound exhibit inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. Additionally, its structural analogs have shown moderate cytotoxicity against certain cancer cell lines, suggesting potential as lead compounds for anticancer drug development.

Further investigations into the compound's mechanism of action reveal its ability to modulate reactive oxygen species (ROS) levels in cellular models, which may contribute to its anti-inflammatory and antiproliferative effects. These findings are supported by computational docking studies, which predict strong binding affinities for specific protein targets involved in oxidative stress and cell cycle regulation.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate derivatives. Recent pharmacokinetic studies highlight issues such as low oral bioavailability and rapid metabolism, which need to be addressed through structural modifications or formulation strategies. Ongoing research aims to improve these properties while maintaining the compound's biological efficacy.

In conclusion, ethyl 2-oxo-2-(1-oxo-1,2,3,4-tetrahydro-naphthalen-2-yl)acetate represents a valuable chemical entity with diverse therapeutic potential. Continued research into its synthetic optimization, biological evaluation, and drug delivery strategies will be essential for translating these findings into clinically relevant applications. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.